Cesium chromate

• CAS No.: 13454-78-9
• Molecular Formula: CrCsH2O4
• Molecular Weight: 250.915 g/mol
• IUPAC Name: dicesium;dioxido(dioxo)chromium
• InChI: InChI=1S/Cr.Cs.2H2O.2O/h;;2*1H2;;/q+2;;;;;/p-2
• InChI Key: KZCAZNLDQWOKPM-UHFFFAOYSA-L
• SMILES: [O-][Cr](=O)(=O)[O-].[Cs+].[Cs+]
• Canonical SMILES: O[Cr](=O)(=O)O.[Cs]
• Pictograms: Oxidizer; Irritant; Health Hazard; Environmental Hazard

Description

Cesium chromate is an inorganic compound with the chemical formula Cs₂CrO₄. It appears as a yellow crystalline solid and is the cesium salt of chromic acid. This compound crystallizes in the orthorhombic system and has been historically significant in the production of cesium vapor during vacuum tube manufacturing .

Synthetic Routes and Reaction Conditions:

this compound can be synthesized by reacting chromium (VI) oxide with cesium carbonate. This reaction produces this compound and carbon dioxide gas:

Reaction with Chromium (VI) Oxide and Cesium Carbonate: $$\text{CrO}_3 (\text{aq}) + \text{Cs}_2\text{CO}_3 (\text{aq}) \rightarrow \text{Cs}_2\text{CrO}_4 (\text{aq}) + \text{CO}_2 (\text{g})$$CrO3​(aq)+Cs2​CO3​(aq)→Cs2​CrO4​(aq)+CO2​(g)

Another method involves salt metathesis between potassium chromate and cesium chloride:

Salt Metathesis: $$\text{K}_2\text{CrO}_4 (\text{aq}) + 2 \text{CsCl} (\text{aq}) \rightarrow \text{Cs}_2\text{CrO}_4 (\text{aq}) + 2 \text{KCl} (\text{aq})$$K2​CrO4​(aq)+2CsCl(aq)→Cs2​CrO4​(aq)+2KCl(aq)

Cesium dichromate, derived from ammonium dichromate, can be alkalinized with cesium hydroxide to yield this compound:

Alkalinisation of Cesium Dichromate: $$\text{Cs}_2\text{Cr}_2\text{O}_7 (\text{aq}) + 2 \text{CsOH} (\text{aq}) \rightarrow 2 \text{Cs}_2\text{CrO}_4 (\text{aq}) + \text{H}_2\text{O} (\text{ℓ})$$Cs2​Cr2​O7​(aq)+2CsOH(aq)→2Cs2​CrO4​(aq)+H2​O(ℓ)

Industrial Production Methods: The industrial production of this compound typically follows the same synthetic routes mentioned above, with a focus on optimizing reaction conditions to maximize yield and purity.

Types of Reactions:

Oxidation and Reduction: this compound can undergo redox reactions, where it acts as an oxidizing agent. For example, it can be reduced to cesium dichromate under certain conditions.

Substitution Reactions: It can participate in substitution reactions where the chromate ion is replaced by other anions.

Common Reagents and Conditions:

Reducing Agents: Silicon, boron, or titanium can be used as reducing agents to produce cesium vapor from this compound.

Reaction Conditions: These reactions typically require controlled temperatures and inert atmospheres to prevent unwanted side reactions.

Major Products:

Cesium Dichromate: Formed during the reduction of this compound.

Cesium Vapor: Produced during the reduction process in vacuum tube manufacturing.

Mechanism of Action

Target of Action

Cesium chromate, an inorganic compound with the formula Cs2CrO4 , primarily targets radioactive liquid wastes generated from radioisotope production facilities and/or radiochemistry research laboratories . It is particularly effective in adsorbing cesium cations (Cs+) and chromate anions (HCrO4−) from aqueous solutions .

Mode of Action

This compound interacts with its targets through a process known as adsorption . This process involves the attachment of cesium cations and chromate anions to the surface of a solid substance, in this case, a surfactant-modified zeolite . The zeolite is organically modified with the surfactant cetyltrimethylammonium bromide (CTAB), enhancing its ability to adsorb the concerned species .

Biochemical Pathways

The primary biochemical pathway affected by this compound involves the adsorption of cesium cations and chromate anions . This process is facilitated by the surfactant-modified zeolite, which acts as a dual-function material . The adsorption mechanism of the concerned (radio)toxicants is proposed .

Pharmacokinetics

adsorption capacities . Specifically, CTAB-zeolite exhibited adsorption capacities of 0.713 and 1.216 mmol/g for Cs(I) and Cr(VI), respectively .

Result of Action

The result of this compound’s action is the effective removal of cesium cations and chromate anions from aqueous solutions . This is particularly beneficial in the context of radioactive liquid waste management, where such ions pose significant environmental and health hazards .

Action Environment

The action of this compound is influenced by several environmental factors. For instance, the efficiency of the adsorption process is dependent on the pH range of the solution , with optimal adsorption occurring in the pH range 2.5–4.2 . Additionally, the process is time-dependent, with equilibrium being attained after 90 and 300 minutes for Cs(I) and Cr(VI), respectively .

Biochemical Analysis

Biochemical Properties

Cesium chromate is mainly obtained from the reaction of chromium (VI) oxide with cesium carbonate . There is limited information available on the role of this compound in biochemical reactions, including its interactions with enzymes, proteins, and other biomolecules.

Cellular Effects

For instance, chromium (VI) exists in the aquatic environment in various anionic forms of HCrO4−, Cr2O72−, and CrO42− depending on the pH of the medium .

Molecular Mechanism

A study comparing the effect of cesium and sodium ions in the oxadiaza excision cross-coupling reactions reveals that the cesium-coordinated species changes the reaction preference from attack at the ketone carbonyl to attack at the ester carbon due to metal ion-specific transition state conformational accommodation .

Scientific Research Applications

Cesium chromate has several applications in scientific research:

Chemistry: Used as a precursor for synthesizing other cesium compounds of academic interest.

Environmental Science: Employed in studies related to the adsorption of cesium and chromate ions from aqueous solutions using modified zeolites.

Industry: Historically used in the production of cesium vapor for vacuum tubes, although this application has diminished over time.

Comparison with Similar Compounds

Sodium Chromate (Na₂CrO₄): Similar in structure and properties but uses sodium instead of cesium.

Potassium Chromate (K₂CrO₄): Another analogous compound with potassium as the cation.

Ammonium Chromate ((NH₄)₂CrO₄): Contains ammonium ions instead of cesium.

Uniqueness: Cesium chromate is unique due to the presence of cesium, which imparts distinct properties such as higher density and different solubility characteristics compared to its sodium, potassium, and ammonium counterparts .

Biological Activity

Cesium chromate (Cs₂CrO₄) is an inorganic compound that exhibits significant biological activity, primarily due to its chromium content. This article explores the biological implications of this compound, including its toxicity, mechanisms of action, and potential health effects based on diverse research findings.

This compound is a yellow crystalline solid that is soluble in water. It is a strong oxidizer and can be hazardous in various biological contexts. The compound is classified as a carcinogen and poses several health risks upon exposure.

Mechanisms of Biological Activity

• Oxidative Stress : this compound can induce oxidative stress in cells. The chromium species released from this compound undergo reduction processes that generate reactive oxygen species (ROS), leading to cellular damage and apoptosis. This oxidative damage has been linked to various pathological conditions, including cancer.
• DNA Interaction : The interaction of chromium (VI) species, such as those derived from this compound, with DNA is a critical factor in its biological activity. Studies indicate that this compound can cause DNA strand breaks and mutations through oxidative mechanisms. The uptake-reduction model suggests that Cr(VI) is reduced intracellularly to Cr(III) and other intermediates, which can then interact with DNA .
• Cellular Uptake : The biological activity of this compound is influenced by its uptake by cells via sulfate transporters due to the structural similarity between chromate anions and sulfate ions. This uptake facilitates the subsequent redox reactions that lead to genotoxic effects .

Toxicological Profile

The health effects associated with this compound exposure include:

• Acute Effects : Inhalation or ingestion can lead to respiratory irritation, gastrointestinal disturbances, and skin irritation. Symptoms may include dizziness, abdominal cramps, and convulsions .
• Chronic Effects : Prolonged exposure has been linked to severe health outcomes, including kidney and liver damage, as well as increased cancer risk due to its classification as a Group 1 carcinogen by IARC . Chronic ingestion has been fatal in laboratory animals due to potassium replacement effects.

Study 1: DNA Damage Assessment

A study investigated the effects of this compound on calf thymus DNA using various concentrations (0.2–2 mmol/L). Results showed significant DNA strand breaks at higher concentrations, indicating a dose-dependent relationship between this compound exposure and genotoxicity .

Study 2: Oxidative Stress Induction

Another research focused on the oxidative stress induced by this compound in human cell lines. The study demonstrated increased levels of ROS and subsequent activation of apoptotic pathways, highlighting the compound's role in promoting cell death through oxidative mechanisms .

Study 3: Epidemiological Evidence

Epidemiological studies have shown a correlation between occupational exposure to chromium compounds (including this compound) and increased incidence of lung cancer among workers in chromate production facilities. These findings support the carcinogenic potential of this compound based on long-term exposure data .

Data Summary

Parameter	Value/Description
Chemical Formula	Cs₂CrO₄
Solubility	Soluble in water
Carcinogenic Classification	Group 1 (IARC)
Acute Toxicity Symptoms	Respiratory irritation, gastrointestinal distress
Chronic Toxicity Risks	Kidney/liver damage, cancer risk
Mechanism of Action	Induces oxidative stress; interacts with DNA